Cas no 2411247-69-1 (2-fluoro-5-formyl-N-[2-(methylcarbamoyl)cyclopentyl]benzamide)

• Product Name: 2-fluoro-5-formyl-N-[2-(methylcarbamoyl)cyclopentyl]benzamide
• CAS No: 2411247-69-1
• MF: C₁₅H₁₇FN₂O₃
• MW: 292.305487394333
• CID: 6200919
• PubChem ID: 154794052
• Update Time: 2025-10-25

2-fluoro-5-formyl-N-[2-(methylcarbamoyl)cyclopentyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2411247-69-1
• 2-fluoro-5-formyl-N-[2-(methylcarbamoyl)cyclopentyl]benzamide
• EN300-26579241
• Z2708890153

• Inchi： 1S/C15H17FN2O3/c1-17-14(20)10-3-2-4-13(10)18-15(21)11-7-9(8-19)5-6-12(11)16/h5-8,10,13H,2-4H2,1H3,(H,17,20)(H,18,21)
• InChI Key： PQUBITQWPSMAHP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)C=C1C(NC1CCCC1C(NC)=O)=O

Computed Properties

• Exact Mass: 292.12232057g/mol
• Monoisotopic Mass: 292.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-fluoro-5-formyl-N-[2-(methylcarbamoyl)cyclopentyl]benzamide

2-Fluoro-5-formyl-N-[2-(methylcarbamoyl)cyclopentyl]benzamide (CAS No. 2411247-69-1): A Comprehensive Overview

The compound 2-fluoro-5-formyl-N-[2-(methylcarbamoyl)cyclopentyl]benzamide, identified by the CAS registry number 2411247-69-1, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzamide backbone substituted with a fluoro group at the 2-position and a formyl group at the 5-position. The nitrogen atom of the amide group is further substituted with a cyclopentyl ring that carries a methylcarbamoyl group at the 2-position. This intricate molecular architecture makes it an interesting subject for both synthetic and applied chemical research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions, Friedel-Crafts acylation, and nucleophilic substitutions. The synthesis of 2-fluoro-5-formyl-N-[2-(methylcarbamoyl)cyclopentyl]benzamide has been optimized to achieve high yields and purity, making it accessible for further studies. Researchers have also explored the stereochemical properties of this compound, revealing its potential as a chiral building block in asymmetric synthesis.

In terms of applications, this compound has shown promise in the field of pharmacology. Studies have demonstrated its ability to modulate key biological targets, such as protein kinases and enzymes involved in metabolic pathways. For instance, recent research has highlighted its inhibitory effects on certain kinase enzymes, suggesting its potential as a lead compound for drug development. Additionally, its formyl group and fluoro substitution provide opportunities for further functionalization, enabling researchers to explore its role in bioconjugation and drug delivery systems.

The physical properties of 2-fluoro-5-formyl-N-[2-(methylcarbamoyl)cyclopentyl]benzamide have also been extensively characterized. Its solubility in various solvents, melting point, and thermal stability have been determined using advanced analytical techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These properties are crucial for understanding its behavior under different conditions and for optimizing its use in practical applications.

From an environmental perspective, the biodegradability and toxicity of this compound have been assessed to ensure its safe handling and disposal. Preliminary studies indicate that it exhibits low toxicity to aquatic organisms, making it suitable for use in environmentally friendly chemical processes. However, further research is needed to fully understand its environmental impact and degradation pathways.

In conclusion, 2-fluoro-5-formyl-N-[2-(methylcarbamoyl)cyclopentyl]benzamide (CAS No. 2411247-69-1) is a versatile compound with a wide range of potential applications in chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for researchers in these fields. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the development of novel chemical entities and therapeutic agents.